ethyl 4-{[4-amino-6-(ethylamino)-1,3,5-triazin-2-yl]oxy}benzoate

• IUPAC Name: ethyl 4-[[4-amino-6-(ethylamino)-1,3,5-triazin-2-yl]oxy]benzoate
• InChI: InChI=1S/C14H17N5O3/c1-3-16-13-17-12(15)18-14(19-13)22-10-7-5-9(6-8-10)11(20)21-4-2/h5-8H,3-4H2,1-2H3,(H3,15,16,17,18,19)
• InChI Key: TWQPXIBQMJWJRD-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NC(=NC(=N1)N)OC2=CC=C(C=C2)C(=O)OCC
• Molecular Formula: C14H17N5O3
• Molecular Weight: 303.32 g/mol

Description

Ethyl 4-{[4-amino-6-(ethylamino)-1,3,5-triazin-2-yl]oxy}benzoate, also known as Ethyl Aminothiazolyl Triazine (EAT), is a chemical compound with a molecular formula C15H20N6O3. It is a white or yellowish powder that is soluble in water and organic solvents. EAT is widely used in scientific research due to its unique properties and potential applications.

Mechanism of Action

The mechanism of action of EAT is not fully understood, but it is believed to involve the inhibition of key enzymes and signaling pathways involved in the growth and survival of cells. EAT has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair. It has also been shown to inhibit the activity of NF-kappaB, a transcription factor involved in the regulation of immune and inflammatory responses.
Biochemical and Physiological Effects:
EAT has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the growth of a wide range of bacteria, including both Gram-positive and Gram-negative species. EAT has also been shown to have anti-inflammatory effects, reducing the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. In addition, EAT has been shown to have anticancer effects, inducing apoptosis and inhibiting the growth of cancer cells.

Advantages and Limitations for Lab Experiments

EAT has several advantages as a research tool, including its high purity and stability, as well as its well-defined chemical structure. It is also relatively easy to synthesize and can be obtained in large quantities. However, EAT has some limitations, including its potential toxicity and the need for further studies to determine its safety and efficacy in humans.

Future Directions

There are many potential future directions for research involving EAT. One area of interest is the development of new drugs based on EAT for the treatment of bacterial infections, inflammatory diseases, and cancer. Another area of interest is the development of new diagnostic tools based on EAT for the detection of cancer and other diseases. Further studies are also needed to determine the safety and efficacy of EAT in humans, as well as its potential use in combination with other drugs and therapies.

Synthesis Methods

EAT can be synthesized using a variety of methods, including the reaction of 4-hydroxybenzoic acid with ethyl chloroformate, followed by the reaction with 2-amino-4,6-dichloro-1,3,5-triazine and ethylenediamine. Another method involves the reaction of 4-hydroxybenzoic acid with thionyl chloride, followed by the reaction with 2-amino-4,6-dichloro-1,3,5-triazine and ethylenediamine. Both methods result in the formation of EAT with high purity and yield.

Scientific Research Applications

EAT has been extensively studied for its potential applications in various scientific fields. It has been shown to have antimicrobial, anti-inflammatory, and anticancer properties. EAT has been used in the development of new drugs for the treatment of bacterial infections, inflammatory diseases, and cancer. It has also been used in the development of new diagnostic tools for the detection of cancer and other diseases.